Cas no 1520688-69-0 (4-amino-3-(5-fluoro-2-methoxyphenyl)butanoic acid)

• Product Name: 4-amino-3-(5-fluoro-2-methoxyphenyl)butanoic acid
• CAS No: 1520688-69-0
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6252440
• PubChem ID: 82618347
• Update Time: 2025-10-15

4-amino-3-(5-fluoro-2-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(5-fluoro-2-methoxyphenyl)butanoic acid
• 1520688-69-0
• EN300-1845017

• Inchi： 1S/C11H14FNO3/c1-16-10-3-2-8(12)5-9(10)7(6-13)4-11(14)15/h2-3,5,7H,4,6,13H2,1H3,(H,14,15)
• InChI Key： CCVOPFNILVJOIT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CN)CC(=O)O)OC

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-3-(5-fluoro-2-methoxyphenyl)butanoic acid

Comprehensive Overview of 4-amino-3-(5-fluoro-2-methoxyphenyl)butanoic acid (CAS No. 1520688-69-0)

4-amino-3-(5-fluoro-2-methoxyphenyl)butanoic acid (CAS No. 1520688-69-0) is a fluorinated aromatic amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique fluoro-methoxy substitution pattern, has garnered attention for its structural versatility and potential applications in drug discovery. The presence of both amino and carboxylic acid functional groups makes it a valuable building block for peptidomimetics and small-molecule therapeutics.

In recent years, the demand for fluorinated pharmaceutical intermediates like 4-amino-3-(5-fluoro-2-methoxyphenyl)butanoic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a precursor for targeted kinase inhibitors and GPCR modulators, aligning with the growing trend of precision medicine. The compound's 5-fluoro-2-methoxyphenyl moiety is structurally analogous to several FDA-approved drugs, making it a hotspot for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1520688-69-0 typically involves multi-step organic transformations, including asymmetric hydrogenation and protective group chemistry, to ensure high enantiomeric purity—a critical factor for pharmaceutical applications. Analytical techniques such as HPLC-MS and NMR spectroscopy are employed to validate its chemical identity, with purity standards often exceeding 98% for research-grade material. This aligns with the industry's focus on high-purity intermediates for drug development.

From a therapeutic perspective, the 4-amino-3-arylbutanoic acid scaffold has shown promise in modulating neurotransmitter pathways, with potential implications for neurological disorders. The fluoro substitution at the 5-position may enhance blood-brain barrier permeability, a key consideration in CNS drug design. Recent patent literature suggests derivatives of this compound are being explored for neuroprotective effects and cognitive enhancement, addressing the global rise in neurodegenerative disease research.

Environmental and regulatory aspects of 1520688-69-0 are equally important. The compound's biodegradability profile and green chemistry metrics are under evaluation to meet the pharmaceutical industry's sustainability goals. Computational studies using ADMET prediction models indicate favorable drug-likeness properties, though experimental toxicology data remains an active area of investigation—reflecting the broader shift toward in silico screening in early-stage research.

Market analysts note increasing interest in custom synthesis of 4-amino-3-(5-fluoro-2-methoxyphenyl)butanoic acid from contract research organizations (CROs), driven by the compound's utility in fragment-based drug discovery. Its compatibility with click chemistry and SPPS (solid-phase peptide synthesis) methodologies further expands its applications in bioconjugation and proteomics. These trends correspond with the explosive growth of ADC (antibody-drug conjugate) therapeutics in oncology pipelines.

For researchers handling CAS 1520688-69-0, proper storage conditions (typically -20°C under inert atmosphere) are crucial to maintain stability. The compound's zwitterionic nature requires careful pH control during experimental procedures, particularly in aqueous formulations. These practical considerations are frequently addressed in online forums discussing handling of sensitive intermediates, highlighting the need for standardized protocols.

Future directions for this compound may involve exploration of its metal-chelating properties for diagnostic imaging applications or development of prodrug derivatives to optimize pharmacokinetics. The continued evolution of high-throughput screening technologies will likely uncover new therapeutic niches for this structurally intriguing molecule, cementing its place in modern medicinal chemistry.